molecular formula C12H11NO2 B8311057 6-Quinolinecarboxaldehyde, 4-ethoxy- CAS No. 879323-78-1

6-Quinolinecarboxaldehyde, 4-ethoxy-

Cat. No.: B8311057
CAS No.: 879323-78-1
M. Wt: 201.22 g/mol
InChI Key: FCAGRXFTJQMQGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Quinolinecarboxaldehyde, 4-ethoxy- is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Quinolinecarboxaldehyde, 4-ethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Quinolinecarboxaldehyde, 4-ethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

879323-78-1

Molecular Formula

C12H11NO2

Molecular Weight

201.22 g/mol

IUPAC Name

4-ethoxyquinoline-6-carbaldehyde

InChI

InChI=1S/C12H11NO2/c1-2-15-12-5-6-13-11-4-3-9(8-14)7-10(11)12/h3-8H,2H2,1H3

InChI Key

FCAGRXFTJQMQGV-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C2C=C(C=CC2=NC=C1)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 6-bromo-4-ethoxy-quinoline (0.53 g, 2.1 mmol) in THF (tetrahydrofuran) (21 mL) was added dropwise a 2.5M solution of n-butyllithium in hexanes (0.92 mL, 2.3 mmol, 1.1 equiv.) at −70° C. During the addition, the temperature of the reaction mixture was raised slightly to −65° C. and it gave a very dark brown solution. The resulting colored solution was stirred for 30 min at this temperature. Then, a solution of dimethylformamide (0.324 mL, 4.2 mmol) in THF (2 mL) was added dropwise. After addition, the mixture was allowed to warm to room temperature and stirred for 15 h. Then, the mixture was diluted with saturated ammonium chloride solution and the two layers were separated. The aqueous layer was extracted with ethyl acetate (3×50 mL). The combined organic extracts were washed with brine solution and dried over anhydrous magnesium sulfate. Filtration of the drying agent and removal of the solvent under the vacuum gave the crude brown solid which was purified by using a Biotage silica gel column chromatography to afford 0.370 g (88% yield) of 4-ethoxyquinoline-6-carbaldehyde as a white solid: EI-HRMS m/e calcd for C12H11NO2 (M+) 201.0790, found 201.0787
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0.53 g
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hexanes
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0.92 mL
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21 mL
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0.324 mL
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2 mL
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Synthesis routes and methods II

Procedure details

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